Cas no 2097867-19-9 (1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione)

• Product name: 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• CAS No: 2097867-19-9
• MF: C₁₅H₁₅BrF₃N₃O₄
• MW: 438.196513414383
• CID: 5908122
• PubChem ID: 126854969

1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• AKOS032460763
• 2097867-19-9
• F6529-3676
• 1-[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• Inchi： 1S/C15H15BrF3N3O4/c16-11-2-1-10(26-11)13(24)20-5-3-9(4-6-20)21-7-12(23)22(14(21)25)8-15(17,18)19/h1-2,9H,3-8H2
• InChI Key： QCPFZISTRCYMKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCC(CC2)N2C(N(CC(F)(F)F)C(C2)=O)=O)=O)O1

Computed Properties

• Exact Mass: 437.01980g/mol
• Monoisotopic Mass: 437.01980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.1Ų

Additional information on 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

Comprehensive Analysis of 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097867-19-9)

The compound 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione (CAS No. 2097867-19-9) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a 5-bromofuran-2-carbonyl moiety and a trifluoroethyl group, this compound exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its role as a key intermediate or active pharmaceutical ingredient (API) in targeting specific biological pathways.

In recent years, the demand for imidazolidine-2,4-dione derivatives has surged due to their diverse pharmacological properties. The incorporation of a piperidin-4-yl group in this compound enhances its bioavailability and binding affinity, making it a promising candidate for further exploration. The presence of the bromofuran ring further adds to its reactivity, enabling it to participate in various cross-coupling reactions, which are pivotal in modern synthetic chemistry.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione in drug development?" Current studies suggest that this molecule could play a role in modulating enzyme activity or receptor interactions, particularly in the context of neurological and metabolic disorders. Its trifluoroethyl moiety is known to improve metabolic stability, a critical factor in the design of long-acting therapeutics.

Another area of interest is the synthetic route for CAS No. 2097867-19-9. Researchers often inquire about the optimal conditions for its preparation, including the choice of catalysts and solvents. The compound's furan and imidazolidine rings require careful handling to avoid undesired side reactions. Recent advancements in green chemistry have also sparked discussions on how to synthesize this compound sustainably, minimizing waste and energy consumption.

The 5-bromofuran-2-carbonyl segment of the molecule is particularly noteworthy due to its electron-withdrawing properties, which can influence the compound's overall electronic profile. This feature is often explored in computational chemistry studies to predict its behavior in biological systems. Additionally, the trifluoroethyl group's lipophilicity contributes to the compound's ability to cross cell membranes, a desirable trait for drug candidates.

From a commercial perspective, 1-1-(5-bromofuran-2-carbonyl)piperidin-4-yl-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is available in limited quantities, primarily for research purposes. Suppliers often highlight its high purity and compatibility with standard analytical techniques such as HPLC and NMR. The compound's stability under various storage conditions is another topic of frequent inquiry, as researchers seek to ensure its integrity over time.

In conclusion, CAS No. 2097867-19-9 represents a fascinating example of modern chemical innovation. Its multifaceted structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties, this compound may soon find its place in the next generation of therapeutic agents.